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Compound of Interest

Compound Name: C20H22ClFN4O3

Cat. No.: B10994746

Get Quote

Executive Summary & Technical Rationale
C20H22ClFN4O3 is a specific derivative of the EGFR inhibitor Gefitinib (Iressa). Unlike the

parent compound, which contains a tertiary amine within a morpholine ring, C20H22ClFN4O3
features an open-chain secondary amine/alcohol tail.

Why is this a "Tool Compound"? While identified as a metabolic product (M6), this molecule is

invaluable in Chemical Biology as a "Linker-Ready Warhead." The solvent-exposed tail

provides a reactive handle (secondary amine/hydroxyl) for conjugation without disrupting the

critical quinazoline-ATP binding interaction. This makes it the ideal starting scaffold for

synthesizing:

PROTACs (Proteolysis Targeting Chimeras): For degrading EGFR rather than just inhibiting

it.

Fluorescent Probes: For receptor occupancy studies.

Metabolite Standards: For DMPK/ADME validation in clinical assays.
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Chemical Biology & Mechanism of Action
Structure-Activity Relationship (SAR)
The efficacy of C20H22ClFN4O3 relies on the conservation of the 4-anilinoquinazoline core,

which forms the primary hydrogen bonds with the ATP-binding pocket of the Epidermal Growth

Factor Receptor (EGFR).

Hinge Binder: The N1 and N3 nitrogens of the quinazoline core bind to Met793 in the EGFR

hinge region.

Solvent Front: The C6-position side chain (where the morpholine was opened) points

towards the solvent. Modifications here are generally tolerated, making this compound an

excellent "anchor" for bifunctional molecules.

Mechanism Diagram (EGFR Inhibition)
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Figure 1: Mechanism of Action. C20H22ClFN4O3 competes with ATP for the intracellular

kinase domain of EGFR, halting downstream oncogenic signaling.

Experimental Protocols
Protocol A: In Vitro EGFR Kinase Inhibition Assay
Objective: Determine the IC50 of C20H22ClFN4O3 against EGFR(WT) and EGFR(L858R).

Note: The open chain may slightly alter potency compared to Gefitinib (IC50 ~33 nM). Expect

IC50 values in the 10–100 nM range.
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Materials:

Recombinant EGFR kinase domain (human).

Substrate: Poly(Glu,Tyr) 4:1.

ATP (10 µM, near Km).

33P-ATP or Fluorescent tracer (e.g., ADP-Glo).

Compound: C20H22ClFN4O3 (dissolved in 100% DMSO).

Procedure:

Preparation: Prepare a 3-fold serial dilution of C20H22ClFN4O3 in DMSO (Top

concentration: 10 µM).

Enzyme Mix: Dilute EGFR enzyme in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2,

1 mM EGTA, 0.01% Brij-35).

Incubation: Add 5 µL of compound and 10 µL of enzyme to a 384-well plate. Incubate for 15

min at Room Temperature (RT) to allow equilibrium binding.

Reaction Start: Add 10 µL of ATP/Substrate mix.

Running: Incubate for 60 minutes at RT.

Termination: Stop reaction using EDTA or detection reagent (e.g., ADP-Glo reagent).

Analysis: Measure luminescence/fluorescence. Fit data to a sigmoidal dose-response curve

(Variable Slope) to calculate IC50.

Validation Criteria:

Z-Factor: > 0.5.

Reference Control: Gefitinib (Parent) should be run in parallel.
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Protocol B: Chemical Conjugation (PROTAC Synthesis
Strategy)
Objective: Utilize the secondary amine/alcohol tail of C20H22ClFN4O3 to attach an E3 ligase

ligand (e.g., Thalidomide or VHL ligand).

Reaction Logic: The terminal hydroxyl/amine group is a nucleophile.

Pathway A (Amide Coupling): React with a Linker-Carboxylic Acid.

Pathway B (Alkylation): React with a Linker-Alkyl Halide.

Workflow Diagram:
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Figure 2: Synthesis workflow converting the C20H22ClFN4O3 scaffold into a bifunctional

degrader.

Step-by-Step Synthesis (General Amide Coupling):

Dissolution: Dissolve 1 eq. of Linker-E3 Ligand (containing a carboxylic acid terminus) in

DMF.

Activation: Add 1.2 eq. HATU and 3 eq. DIPEA. Stir for 10 min.

Coupling: Add 1 eq. of C20H22ClFN4O3.

Reaction: Stir at RT for 4–16 hours under N2 atmosphere. Monitor by LC-MS (Target Mass =

MW_Scaffold + MW_Linker - H2O).
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Purification: Purify via Prep-HPLC (C18 column, Water/Acetonitrile gradient).

Quantitative Data Summary
Table 1: Physicochemical Properties

Property Value Relevance

Formula C20H22ClFN4O3 Identity verification

MW 420.87 g/mol Mass Spec (M+H: 421.[1]14)

Solubility DMSO (>20 mg/mL) Stock solution preparation

pKa (Calc) ~8.5 (Secondary Amine)
Protonation state at

physiological pH

LogP ~3.2 Cell permeability (Moderate)

Table 2: Comparison to Parent Compound

Feature Gefitinib (Parent) C20H22ClFN4O3 (Tool)

Solvent Tail Morpholine Ring Open Hydroxy-Amine Chain

Metabolic Stability Low (Morpholine oxidation) Moderate (Already open)

Conjugation Potential
Low (Requires synthetic

modification)
High (Ready-to-couple)

Primary Use Clinical Therapy
Probe Synthesis / Metabolite

ID
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Disclaimer: This document is for research use only. C20H22ClFN4O3 is not approved for

diagnostic or therapeutic use in humans. Always consult Safety Data Sheets (SDS) before

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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